Cas no 7417-81-4 (Benzene, [(S)-(phenylmethyl)sulfinyl]-)

• Product Name: Benzene, [(S)-(phenylmethyl)sulfinyl]-
• CAS No: 7417-81-4
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 541461
• PubChem ID: 11859706
• Update Time: 2025-04-19

Benzene, [(S)-(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(S)-(phenylmethyl)sulfinyl]-
• [(S)-phenylsulfinyl]methylbenzene
• phenylsulfinylmethylbenzene
• IKF
• DTXSID00474505
• (S)-(Benzylsulfinyl)benzene
• 7417-81-4

• Inchi： 1S/C13H12OS/c14-15(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2/t15-/m0/s1
• InChI Key： FBPGAWABXWMRAR-HNNXBMFYSA-N
• SMILES： [S@@](C1C=CC=CC=1)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.06096
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.86010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides